Cas no 1393531-98-0 (3-(3-pyridyl)oxetan-3-amine)

• Product Name: 3-(3-pyridyl)oxetan-3-amine
• CAS No: 1393531-98-0
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5100306
• PubChem ID: 72217156
• Update Time: 2026-03-03

3-(3-pyridyl)oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanamine, 3-(3-pyridinyl)-
• 3-(3-pyridyl)oxetan-3-amine

• Inchi： 1S/C8H10N2O/c9-8(5-11-6-8)7-2-1-3-10-4-7/h1-4H,5-6,9H2
• InChI Key： FPXYWDRZIBYOEK-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=CN=C2)(N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(3-pyridyl)oxetan-3-amine

Professional Introduction to Compound with CAS No. 1393531-98-0 and Product Name: 3-(3-pyridyl)oxetan-3-amine

The compound with the CAS number 1393531-98-0 and the product name 3-(3-pyridyl)oxetan-3-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The presence of a pyridyl moiety and an oxetane ring in its molecular structure endows it with distinctive chemical properties that make it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, driven by their ability to modulate biological pathways with high specificity. The 3-(3-pyridyl)oxetan-3-amine molecule, with its fused oxetane and pyridine rings, exhibits a high degree of structural complexity that can be leveraged to design molecules with enhanced binding affinity and selectivity. This has led to its investigation as a potential scaffold for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The oxetane ring, being a strained three-membered heterocycle, can undergo ring-opening reactions under specific conditions, allowing for the introduction of various functional groups. This reactivity makes it an ideal candidate for derivatization, enabling the synthesis of a wide array of analogs with tailored properties. Such flexibility is crucial in pharmaceutical research, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have highlighted the importance of pyridyl containing compounds in drug development. Pyridine derivatives are well-known for their ability to interact with biological targets such as enzymes and receptors, often through hydrogen bonding or hydrophobic interactions. The incorporation of a pyridyl group into the 3-(3-pyridyl)oxetan-3-amine molecule enhances its potential as a pharmacophore, making it more likely to exhibit desirable pharmacological effects.

The oxetane ring further contributes to the compound's unique properties by introducing conformational constraints that can influence its binding mode to biological targets. This structural feature has been exploited in the design of molecules that require precise spatial orientation to exert their effects. For instance, oxetane derivatives have been shown to be effective in modulating G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions.

Current research in this area is focused on exploring the therapeutic potential of 3-(3-pyridyl)oxetan-3-amine and its derivatives. Preliminary studies suggest that this compound may have applications in treating neurological disorders, where modulation of GPCR signaling pathways is known to be beneficial. Additionally, its structural features make it a promising candidate for developing anti-inflammatory agents, as oxetane-containing molecules have been reported to interact with inflammatory pathways.

The synthesis of 3-(3-pyridyl)oxetan-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only enhance the synthetic route but also allow for greater control over regioselectivity and stereoselectivity, which are crucial factors in pharmaceutical development.

One notable aspect of this compound's synthesis is the use of palladium catalysts, which have become indispensable tools in modern organic chemistry. Palladium-catalyzed reactions provide a means to form carbon-carbon bonds under mild conditions, often with high atom economy and minimal byproduct formation. This makes them particularly suitable for large-scale production scenarios where efficiency and environmental impact are significant considerations.

The biological evaluation of 3-(3-pyridyl)oxetan-3-amine has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit certain enzymes involved in inflammation and oxidative stress pathways. These effects are particularly relevant given the growing understanding of how dysregulation of these pathways contributes to various diseases. Furthermore, preliminary animal models have shown promising results in terms of efficacy and safety profile.

Future directions in the research of this compound include exploring its potential as an imaging agent. The unique structural features of pyridyl and oxetane moieties can be exploited to develop probes for magnetic resonance imaging (MRI) or positron emission tomography (PET). Such applications would leverage the compound's ability to target specific biological compartments or bind to particular biomarkers, providing valuable insights into disease mechanisms at a molecular level.

The development of novel drug candidates like 3-(3-pyridyl)oxetan-3-amine is not without challenges. One major hurdle is the optimization of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These factors are critical determinants of a drug's clinical success and require extensive characterization through various biophysical techniques.

In conclusion,1393531-98-0 (also known as 3-(pyridyl)oxetan−−amine) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for drug discovery, while recent research highlights its potential as both a therapeutic agent and an imaging probe. As our understanding of biological systems continues to evolve,1393531−98-0()and>its derivatives will undoubtedly play an increasingly important role in addressing some of today's most pressing medical challenges.